Cas no 1404561-05-2 (tert-butyl N-(5-bromo-2-nitrophenyl)carbamate)

tert-butyl N-(5-bromo-2-nitrophenyl)carbamate Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, N-(5-bromo-2-nitrophenyl)-, 1,1-dimethylethyl ester
- tert-butyl N-(5-bromo-2-nitrophenyl)carbamate
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- Inchi: 1S/C11H13BrN2O4/c1-11(2,3)18-10(15)13-8-6-7(12)4-5-9(8)14(16)17/h4-6H,1-3H3,(H,13,15)
- InChI Key: ICMYLCQZXHYLHO-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NC1=CC(Br)=CC=C1[N+]([O-])=O
tert-butyl N-(5-bromo-2-nitrophenyl)carbamate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-138769-0.1g |
tert-butyl N-(5-bromo-2-nitrophenyl)carbamate |
1404561-05-2 | 0.1g |
$339.0 | 2023-05-25 | ||
Enamine | EN300-138769-5.0g |
tert-butyl N-(5-bromo-2-nitrophenyl)carbamate |
1404561-05-2 | 5g |
$1115.0 | 2023-05-25 | ||
Enamine | EN300-138769-10.0g |
tert-butyl N-(5-bromo-2-nitrophenyl)carbamate |
1404561-05-2 | 10g |
$1654.0 | 2023-05-25 | ||
Enamine | EN300-138769-0.05g |
tert-butyl N-(5-bromo-2-nitrophenyl)carbamate |
1404561-05-2 | 0.05g |
$323.0 | 2023-05-25 | ||
Enamine | EN300-138769-2500mg |
tert-butyl N-(5-bromo-2-nitrophenyl)carbamate |
1404561-05-2 | 2500mg |
$529.0 | 2023-09-30 | ||
Enamine | EN300-138769-5000mg |
tert-butyl N-(5-bromo-2-nitrophenyl)carbamate |
1404561-05-2 | 5000mg |
$783.0 | 2023-09-30 | ||
Enamine | EN300-138769-250mg |
tert-butyl N-(5-bromo-2-nitrophenyl)carbamate |
1404561-05-2 | 250mg |
$249.0 | 2023-09-30 | ||
Enamine | EN300-138769-1.0g |
tert-butyl N-(5-bromo-2-nitrophenyl)carbamate |
1404561-05-2 | 1g |
$385.0 | 2023-05-25 | ||
Enamine | EN300-138769-2.5g |
tert-butyl N-(5-bromo-2-nitrophenyl)carbamate |
1404561-05-2 | 2.5g |
$754.0 | 2023-05-25 | ||
Enamine | EN300-138769-0.5g |
tert-butyl N-(5-bromo-2-nitrophenyl)carbamate |
1404561-05-2 | 0.5g |
$370.0 | 2023-05-25 |
tert-butyl N-(5-bromo-2-nitrophenyl)carbamate Related Literature
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Priyanka Tiwari,Manish Yadav,Aiswarjya Bastia,G. C. Pandey,Chandana Rath New J. Chem., 2021,45, 22396-22405
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Ang-Ying Lin,Fuqian Yang,Sanboh Lee RSC Adv., 2016,6, 94949-94958
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Benjamin P. de Laune,Mariana J. Whitaker,Jose F. Marco,Michael F. Thomas,Frank J. Berry,Martin R. Lees,Colin Greaves J. Mater. Chem. C, 2017,5, 4985-4995
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A. Ash,P. J. Wilde,D. J. Bradshaw,S. P. King,J. R. Pratten Soft Matter, 2016,12, 2794-2801
Additional information on tert-butyl N-(5-bromo-2-nitrophenyl)carbamate
Comprehensive Overview of tert-butyl N-(5-bromo-2-nitrophenyl)carbamate (CAS No. 1404561-05-2)
tert-butyl N-(5-bromo-2-nitrophenyl)carbamate (CAS No. 1404561-05-2) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its molecular structure, featuring a tert-butyl group, a carbamate linkage, and a nitrophenyl moiety, makes it a valuable intermediate in the synthesis of complex molecules. Researchers often focus on its brominated aromatic properties, which enhance reactivity in cross-coupling reactions, a hot topic in modern drug discovery.
In recent years, the demand for nitrophenyl derivatives has surged due to their role in developing kinase inhibitors and antibacterial agents. A frequent search query among chemists is "How to optimize the synthesis of tert-butyl N-(5-bromo-2-nitrophenyl)carbamate," reflecting its technical relevance. The compound’s electron-withdrawing nitro group and bulky tert-butyl substituent are key to its stability and selectivity, aligning with trends in green chemistry and atom-efficient reactions.
From an SEO perspective, terms like "CAS 1404561-05-2 supplier" or "tert-butyl carbamate applications" rank highly, indicating commercial and academic interest. Analytical techniques such as HPLC purity testing and NMR characterization are critical for quality control, addressing another common user concern: "How to validate the purity of nitrophenyl carbamates."
The compound’s versatility extends to peptide coupling and protecting group strategies, topics frequently discussed in organic synthesis forums. Its 5-bromo-2-nitro scaffold is particularly notable for palladium-catalyzed reactions, a staple in click chemistry methodologies. This aligns with industry shifts toward high-yield, low-waste processes, a recurring theme in sustainable chemistry debates.
In summary, tert-butyl N-(5-bromo-2-nitrophenyl)carbamate (CAS No. 1404561-05-2) bridges theoretical research and industrial applications, driven by its structural uniqueness and adaptability to cutting-edge synthetic protocols. Its prominence in drug intermediate markets and alignment with eco-friendly synthesis trends ensure continued relevance in scientific literature and commercial catalogs.
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